1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C25H26N4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(4-butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C25H26N4/c1-3-5-9-18-12-14-20(15-13-18)27-24-16-19(8-4-2)21(17-26)25-28-22-10-6-7-11-23(22)29(24)25/h6-7,10-16,27H,3-5,8-9H2,1-2H3
• InChI Key: RSFXPQHUGJYENF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)CCC

Description

1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is a complex organic compound belonging to the class of pyrido[1,2-a]benzimidazoles.

Preparation Methods

The synthesis of 1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile typically involves the annulation of substituted benzimidazoles with bifunctional synthetic equivalents. The reaction conditions and reagents used can vary, but common methods include the use of strong acids or bases to facilitate the formation of the pyrido[1,2-a]benzimidazole core . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the substituents present on the molecule. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological assays, indicating possible applications in drug discovery and development.

Medicine: Research suggests that derivatives of pyrido[1,2-a]benzimidazoles may have anticancer, antiviral, and antimicrobial properties.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(4-Butylanilino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile can be compared with other similar compounds such as:

• 1-(4-Butylanilino)-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• 1-(4-Butylanilino)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• 1-(4-Butylanilino)-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile These compounds share a similar core structure but differ in their substituents, which can lead to variations in their chemical and biological properties .